(4-(((6-Aminohexyl)amino)carbonyl)-3-nitrophenyl)boronic acid
Overview
Description
(4-(((6-Aminohexyl)amino)carbonyl)-3-nitrophenyl)boronic acid, also known as this compound, is a useful research compound. Its molecular formula is C13H20BN3O5 and its molecular weight is 309.13 g/mol. The purity is usually 95%.
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Properties
CAS No. |
80500-29-4 |
|---|---|
Molecular Formula |
C13H20BN3O5 |
Molecular Weight |
309.13 g/mol |
IUPAC Name |
[4-(6-aminohexylcarbamoyl)-3-nitrophenyl]boronic acid |
InChI |
InChI=1S/C13H20BN3O5/c15-7-3-1-2-4-8-16-13(18)11-6-5-10(14(19)20)9-12(11)17(21)22/h5-6,9,19-20H,1-4,7-8,15H2,(H,16,18) |
InChI Key |
VDHUVZLEHHHMRS-UHFFFAOYSA-N |
SMILES |
B(C1=CC(=C(C=C1)C(=O)NCCCCCCN)[N+](=O)[O-])(O)O |
Canonical SMILES |
B(C1=CC(=C(C=C1)C(=O)NCCCCCCN)[N+](=O)[O-])(O)O |
Synonyms |
3-nitro-4-(6-aminohexylamido)phenylboronic acid NAHAPBA |
Origin of Product |
United States |
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